(4-Bromo-5-methoxy-pyridin-2-yl)-acetonitrile

• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• IUPAC Name: 2-(4-bromo-5-methoxypyridin-2-yl)acetonitrile
• InChI: InChI=1S/C8H7BrN2O/c1-12-8-5-11-6(2-3-10)4-7(8)9/h4-5H,2H2,1H3
• InChI Key: WHSXVKQLRHMCSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(N=C1)CC#N)Br

Description

(4-Bromo-5-methoxy-pyridin-2-yl)-acetonitrile is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-bromo-2-bromomethyl-5-methoxy-pyridine (Step AL2) (1.2 g, 4.3 mmol), KCN (417 mg, 6.4 mmol) and aliquat 336 (35 mg, 0.085 mmol) in H2O was stirred at 50° C. for 2 h. The reaction mixture was dissolved in CH2Cl2, extracted with a saturated aqueous solution of NaHCO3, washed with brine, dried (Na2SO4), filtered and concentrated. The crude product was purified by silica gel column chromatography (hexane/EtOAc, 100:0→1:1). tR: 3.83 min (HPLC 7).